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Compound of Interest

1-(Chloromethyl)-4-
Compound Name:
(phenylthio)benzene

Cat. No.: BO75812

Technical Guide: Physicochemical Properties of
1-(Chloromethyl)-4-(phenylthio)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-
(Chloromethyl)-4-(phenylthio)benzene, a compound of interest in organic synthesis and
pharmaceutical research. This document outlines its boiling point and density, provides
generalized experimental protocols for their determination, and illustrates its primary synthesis
pathway.

Core Physical Properties

The physical characteristics of a compound are fundamental to its application in research and
development, influencing reaction conditions, purification methods, and formulation strategies.

Data Presentation

The table below summarizes the reported boiling point and density for 1-(Chloromethyl)-4-
(phenylthio)benzene.
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Physical Property Value
Boiling Point 372 °C[1]
Density 1.22 g/cm3[1][2]

Experimental Protocols

Precise and reproducible experimental methods are crucial for verifying the physical properties
of chemical compounds. The following sections detail generalized protocols for the
determination of the boiling point and density of organic compounds like 1-(Chloromethyl)-4-
(phenylthio)benzene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of a small sample of
an organic liquid is the capillary method.

Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath, Thiele tube, or aluminum block)

Sample of 1-(Chloromethyl)-4-(phenylthio)benzene
Procedure:

o A small quantity (a few drops) of 1-(Chloromethyl)-4-(phenylthio)benzene is placed into
the test tube.

e The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the sample.
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e The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

e The assembly is then heated gently and uniformly in the heating apparatus.
¢ As the temperature rises, air trapped in the capillary tube will slowly be expelled.

e The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal
to the atmospheric pressure.

e The heat source is removed, and the liquid is allowed to cool.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume. For a liquid organic compound, this can be determined using a pycnometer or by direct
mass and volume measurements.

Materials:

Pycnometer (specific gravity bottle) or a volumetric flask and a balance

Syringe or pipette

Sample of 1-(Chloromethyl)-4-(phenylthio)benzene

Balance (analytical, with a precision of at least 0.001 g)

Procedure using a Volumetric Flask:

e An empty, clean, and dry volumetric flask of a known volume (e.g., 5 or 10 mL) is accurately
weighed.
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e The flask is carefully filled with 1-(Chloromethyl)-4-(phenylthio)benzene up to the
calibration mark. A syringe or pipette can be used for precise addition.

e The filled flask is then reweighed.

e The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.

e The density is calculated by dividing the mass of the liquid by the known volume of the flask.

Synthesis Pathway

1-(Chloromethyl)-4-(phenylthio)benzene is commonly synthesized from 4-(phenylthio)benzyl
alcohol. The following diagram illustrates this key reaction step.

Synthesis of 1-(Chloromethyl)-4-(phenylthio)benzene

4-(phenylthio)benzyl alcohol Thionyl Chloride (SOCIz)
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Caption: Synthesis from 4-(phenylthio)benzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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